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Compound of Interest

Compound Name: 4-Nitrosophenol

Cat. No.: B094939 Get Quote

An In-depth Technical Guide to 4-Nitrosophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrosophenol, a significant

chemical intermediate. The document details its chemical and physical properties, provides in-

depth experimental protocols for its synthesis, and explores its applications and chemical

behavior, including its characteristic tautomerism. This guide is intended to serve as a valuable

resource for professionals in research, chemical synthesis, and drug development.

Core Properties of 4-Nitrosophenol
4-Nitrosophenol, also known as p-nitrosophenol, is a phenolic compound with a nitroso group

substituent. It is a key intermediate in various chemical syntheses.

CAS Number: 104-91-6[1][2][3][4]

Molecular Formula: C₆H₅NO₂

Quantitative Data Summary
The following tables summarize the key quantitative data for 4-Nitrosophenol.
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Identifier Value Source

CAS Number 104-91-6 [1][2][3][4]

IUPAC Name 4-nitrosophenol

Molecular Weight 123.11 g/mol [1]

EC Number 203-251-6

Physical Property Value Source

Melting Point 144 °C (decomposes) [3]

Boiling Point 265.9±23.0 °C at 760 mmHg

Density 1.2±0.1 g/cm³

Flash Point 114.6±22.6 °C

Appearance
Pale yellow to brown

crystalline solid
[3]

Solubility Soluble in water and ether

Experimental Protocols
Synthesis of 4-Nitrosophenol from Phenol and Sodium
Nitrite
This protocol details a common laboratory method for the synthesis of 4-nitrosophenol via the

nitrosation of phenol.

Materials:

Phenol (C₆H₅OH)

Sodium Nitrite (NaNO₂)

Sulfuric Acid (H₂SO₄, concentrated)
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Water (H₂O, distilled or deionized)

Ice

Equipment:

Beakers

Glass stirring rod

Dropping funnel

Reaction flask (e.g., three-necked flask)

Magnetic stirrer and stir bar

Ice bath

Buchner funnel and flask

Filter paper

Procedure:

Preparation of Phenol Solution: In a beaker, dissolve phenol in water.

Preparation of Nitrosating Mixture: In a separate reaction flask equipped with a stirrer and

placed in an ice bath, prepare a solution of sodium nitrite in water. Slowly and carefully add

concentrated sulfuric acid to this solution while maintaining the temperature between 0-5 °C.

This in-situ generation of nitrous acid (HNO₂) is critical.

Nitrosation Reaction: Slowly add the phenol solution dropwise to the cold, stirred nitrosating

mixture. The temperature of the reaction mixture should be strictly maintained below 5 °C to

prevent the decomposition of nitrous acid and minimize side reactions.

Reaction Completion and Product Isolation: After the addition is complete, continue stirring

the mixture in the ice bath for a designated period (e.g., 1-2 hours) to ensure the reaction

goes to completion. The 4-nitrosophenol will precipitate out of the solution as a solid.
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Filtration and Washing: Isolate the precipitated 4-nitrosophenol by vacuum filtration using a

Buchner funnel. Wash the collected solid with cold water to remove any unreacted starting

materials and inorganic salts.

Drying: Dry the purified 4-nitrosophenol product. This can be done in a desiccator or a low-

temperature oven.

Safety Precautions:

Phenol is corrosive and toxic. Handle with appropriate personal protective equipment (PPE),

including gloves and safety goggles.

Concentrated sulfuric acid is highly corrosive. Add it slowly and carefully to the aqueous

solution to control the exothermic reaction.

The reaction should be performed in a well-ventilated fume hood.

Chemical Behavior and Applications
Tautomerism
A significant chemical property of 4-nitrosophenol is its existence in a tautomeric equilibrium

with p-benzoquinone monoxime. In the solid state and in many solutions, the quinone

monoxime form is predominant due to its greater stability, despite the loss of aromaticity in the

benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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